(3-ethoxy-4-methoxybenzyl)(4-piperidinylmethyl)amine dihydrochloride

• IUPAC Name: N-[(3-ethoxy-4-methoxyphenyl)methyl]-1-piperidin-4-ylmethanamine;dihydrochloride
• InChI: InChI=1S/C16H26N2O2.2ClH/c1-3-20-16-10-14(4-5-15(16)19-2)12-18-11-13-6-8-17-9-7-13;;/h4-5,10,13,17-18H,3,6-9,11-12H2,1-2H3;2*1H
• InChI Key: AUWXXQSVHXXUFM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CNCC2CCNCC2)OC.Cl.Cl
• Molecular Formula: C16H28Cl2N2O2
• Molecular Weight: 351.3 g/mol

Description

(3-ethoxy-4-methoxybenzyl)(4-piperidinylmethyl)amine dihydrochloride, also known as EPM, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic effects. It is a member of the benzylpiperazine class of compounds and is commonly used as a research tool in the field of neuroscience.

Mechanism of Action

(3-ethoxy-4-methoxybenzyl)(4-piperidinylmethyl)amine dihydrochloride is believed to exert its effects by interacting with the dopamine and serotonin transporters in the brain, which are responsible for the reuptake of these neurotransmitters. By inhibiting the reuptake of dopamine and serotonin, this compound increases the levels of these neurotransmitters in the brain, leading to a modulatory effect on mood and behavior.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in animal models, including increased locomotor activity, decreased anxiety-like behavior, and decreased drug-seeking behavior. It has also been shown to have a neuroprotective effect in models of ischemic stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (3-ethoxy-4-methoxybenzyl)(4-piperidinylmethyl)amine dihydrochloride in lab experiments is its high potency and selectivity for the dopamine and serotonin transporters. This allows for precise modulation of these systems without affecting other neurotransmitter systems. However, one limitation of using this compound is its relatively short half-life, which can make it difficult to study its long-term effects in animal models.

Future Directions

There are several potential future directions for research on (3-ethoxy-4-methoxybenzyl)(4-piperidinylmethyl)amine dihydrochloride. One area of interest is its potential use in the treatment of addiction, particularly for stimulant drugs such as cocaine and methamphetamine. Another area of interest is its potential use in the treatment of mood disorders such as depression and anxiety. Additionally, further studies are needed to better understand the long-term effects of this compound on the brain and behavior.

Scientific Research Applications

(3-ethoxy-4-methoxybenzyl)(4-piperidinylmethyl)amine dihydrochloride has been extensively studied for its potential therapeutic effects on various neurological disorders, including depression, anxiety, and addiction. It has been shown to have a modulatory effect on the dopamine and serotonin systems in the brain, which are involved in regulating mood and behavior.